Cas no 87329-50-8 ((S)-Benzyl 2,5-diamino-5-oxopentanoate 4-methylbenzenesulfonate)

• Product Name: (S)-Benzyl 2,5-diamino-5-oxopentanoate 4-methylbenzenesulfonate
• CAS No: 87329-50-8
• MF: C₁₉H₂₄N₂O₆S
• MW: 408.468664169312
• MDL: MFCD28134202
• CID: 2950508
• Update Time: 2025-06-10

(S)-Benzyl 2,5-diamino-5-oxopentanoate 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• L-谷氨酰胺苄酯对甲苯磺酸盐
• L-Gln-Obzl.Tos
• H-Gln-OBzl·Tos
• Gln-Obzl·Tos
• (2S)-5-Amino-1-(benzyloxy)-1,5-dioxo-2-pentanaminium 4-methylbenzenesulfonate
• (S)-BENZYL 2,5-DIAMINO-5-OXOPENTANOATE 4-METHYLBENZENESULFONATE
• L-Gln-Obzl.Tos USP/EP/BP
• benzyl (2S)-2,5-diamino-5-oxopentanoate;4-methylbenzenesulfonic acid
• FD21556
• (S)-Benzyl 2,5-diamino-5-oxopentanoate4-methylbenzenesulfonate
• (S)-Benzyl2,5-diamino-5-oxopentanoate4-methylbenzenesulfonate
• (S)-BenZyl 2,5-diamino-5-oxopentanoate 4-methylbenZenesulfonate (H-L-Gln-OBZl.TsOH)
• L-Glutamine, phenylmethyl ester, mono(4-methylbenzenesulfonate) (9CI)
• L-Glutamine benzyl ester tosylate
• (S)-Benzyl 2,5-diamino-5-oxopentanoate 4-methylbenzenesulfonate

• MDL： MFCD28134202
• Inchi： 1S/C12H16N2O3.C7H8O3S/c13-10(6-7-11(14)15)12(16)17-8-9-4-2-1-3-5-9;1-6-2-4-7(5-3-6)11(8,9)10/h1-5,10H,6-8,13H2,(H2,14,15);2-5H,1H3,(H,8,9,10)/t10-;/m0./s1
• InChI Key： XREQBJVGZYBBFB-PPHPATTJSA-N
• SMILES： S(C1C=CC(C)=CC=1)(O)(=O)=O.C(C1C=CC=CC=1)OC(=O)[C@@H](N)CCC(=O)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 469
• Topological Polar Surface Area: 158

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-Benzyl 2,5-diamino-5-oxopentanoate 4-methylbenzenesulfonate

Research Brief on (S)-Benzyl 2,5-diamino-5-oxopentanoate 4-methylbenzenesulfonate (CAS: 87329-50-8)

The compound (S)-Benzyl 2,5-diamino-5-oxopentanoate 4-methylbenzenesulfonate (CAS: 87329-50-8) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, characterization, and biological activities.

Recent studies have demonstrated that this chiral amino acid derivative serves as a crucial intermediate in the synthesis of various biologically active compounds. The presence of both amino and carboxyl functional groups, along with the benzyl protecting group, makes it particularly valuable for peptide synthesis and drug development. The tosylate salt form (4-methylbenzenesulfonate) enhances its stability and solubility, facilitating various pharmaceutical applications.

In terms of synthetic methodology, a 2023 study published in the Journal of Medicinal Chemistry reported an improved asymmetric synthesis route for this compound with 98% enantiomeric excess. The researchers utilized a novel chiral auxiliary approach that significantly reduced production costs while maintaining high purity standards. This advancement is particularly important for scaling up production for potential clinical applications.

From a biological perspective, recent in vitro studies have revealed that (S)-Benzyl 2,5-diamino-5-oxopentanoate 4-methylbenzenesulfonate exhibits interesting enzyme inhibition properties. A 2024 paper in Bioorganic Chemistry demonstrated its moderate inhibitory activity against several proteases involved in pathological conditions, suggesting potential applications in developing treatments for protease-mediated diseases.

Furthermore, computational studies have provided insights into the molecular interactions of this compound. Molecular docking simulations published in early 2024 suggest that the compound's unique spatial configuration allows for specific binding to certain protein targets, which could be exploited for rational drug design. These findings open new avenues for structure-activity relationship studies in this chemical series.

The stability and formulation aspects of this compound have also been investigated. Recent pharmaceutical science research indicates that the tosylate salt form maintains excellent stability under various storage conditions, making it suitable for pharmaceutical development. However, researchers note that further studies are needed to fully characterize its pharmacokinetic properties and potential toxicity profiles.

Looking forward, several research groups have reported plans to explore derivatives of this compound for enhanced biological activity. The modular nature of its structure makes it an attractive scaffold for medicinal chemistry optimization. Current research directions include investigating its potential in targeted drug delivery systems and as a building block for novel peptide-based therapeutics.

In conclusion, (S)-Benzyl 2,5-diamino-5-oxopentanoate 4-methylbenzenesulfonate (CAS: 87329-50-8) represents a promising compound in chemical biology research with multiple potential applications. The recent advances in its synthesis and characterization, coupled with emerging biological data, position this molecule as an important subject for continued investigation in drug discovery and development pipelines.